[4-(4-Methoxypyridin-2-yl)piperazin-1-yl]-[3-(oxolan-3-yl)phenyl]methanone

Catalog No.
S7243774
CAS No.
M.F
C21H25N3O3
M. Wt
367.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
[4-(4-Methoxypyridin-2-yl)piperazin-1-yl]-[3-(oxol...

Product Name

[4-(4-Methoxypyridin-2-yl)piperazin-1-yl]-[3-(oxolan-3-yl)phenyl]methanone

IUPAC Name

[4-(4-methoxypyridin-2-yl)piperazin-1-yl]-[3-(oxolan-3-yl)phenyl]methanone

Molecular Formula

C21H25N3O3

Molecular Weight

367.4 g/mol

InChI

InChI=1S/C21H25N3O3/c1-26-19-5-7-22-20(14-19)23-8-10-24(11-9-23)21(25)17-4-2-3-16(13-17)18-6-12-27-15-18/h2-5,7,13-14,18H,6,8-12,15H2,1H3

InChI Key

CBWKBPGKNICBLW-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=NC=C1)N2CCN(CC2)C(=O)C3=CC=CC(=C3)C4CCOC4
[4-(4-Methoxypyridin-2-yl)piperazin-1-yl]-[3-(oxolan-3-yl)phenyl]methanone (abbreviated as MPPM) is a novel compound that has drawn considerable attention from the scientific community due to its potential in various fields of research and industry. This paper aims to provide an overview of MPPM, including its definition, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations and future directions.
MPPM is an organic compound with the chemical formula C23H27N3O3. It belongs to the class of piperazine derivatives, which are widely used in medicinal chemistry due to their diverse pharmacological activities. MPPM is a multi-targeted compound that has been shown to exhibit potential in a variety of biological systems, including the nervous system, cardiovascular system, and cancer cells.
MPPM is a white solid that is insoluble in water but soluble in organic solvents such as dimethyl sulfoxide (DMSO) and methanol. It has a melting point of 196-198°C and a molecular weight of 393.5 g/mol. The compound has been characterized using several analytical techniques, including nuclear magnetic resonance spectroscopy (NMR), mass spectrometry (MS), and infrared spectroscopy (IR).
of MPPM nanoparticles for drug delivery applications
10. Exploration of the compound's potential as a lead compound for multiple target drugs.
MPPM can be analyzed using various analytical methods, including NMR, MS, and IR spectroscopy. These techniques are used to determine the purity, identity, and structural properties of the compound.
MPPM has been shown to exhibit a broad range of biological activities, including antifungal, antitumor, and neuroprotective properties. The compound has been shown to inhibit the growth of several cancer cell lines, including breast, lung, and colon cancer cells. MPPM also exhibits neuroprotective properties by preventing oxidative stress-induced neuronal cell death.
MPPM has been shown to be well-tolerated in scientific experiments, with no significant toxicity observed at therapeutic doses. However, further studies are needed to determine the long-term toxicity and safety profile of the compound.
MPPM has potential applications in various fields of research and industry, including medicinal chemistry, drug discovery, and materials science. The compound has been shown to exhibit promising activity against several disease targets, including cancer and neurodegenerative disorders.
The current state of research on MPPM is focused on elucidating its mechanism of action and identifying novel therapeutic targets. The compound's potential as a lead compound for drug development is also being explored, with several studies reporting promising results.
MPPM has several potential implications in various fields of research and industry. In medicinal chemistry, the compound's multi-targeted activity makes it a promising candidate for the development of novel drugs that target multiple disease pathways. In the field of materials science, MPPM's properties can be exploited to develop innovative materials with unique properties.
There are several limitations to the current research on MPPM, including the limited understanding of its mechanism of action and the lack of data on long-term toxicity and safety. Future directions in research include elucidating the compound's mechanism of action, exploring its potential in different disease models, and identifying novel therapeutic targets.
The following are potential future directions in the research on MPPM:
1. Development of MPPM derivatives with enhanced activity and selectivity
2. Investigation of the compound's effect on other disease pathways
3. Examination of MPPM's potential in preclinical and clinical trial settings
4. Identification of novel targets for MPPM and its derivatives
5. Investigation of the compound's properties in materials science and nanotechnology
6. Exploration of the compound's potential in agricultural and environmental applications
7. Analysis of the long-term toxicity and safety of MPPM in animal models
8. Development of novel analytical methods for the detection and quantification of MPPM and its derivatives in biological samples
9.
MPPM is a promising compound that exhibits a broad range of biological activities and has potential applications in various fields of research and industry. The current state of research on MPPM is focused on elucidating its mechanism of action, identifying novel therapeutic targets, and developing novel derivatives with enhanced activity and selectivity. Future directions in research include exploring the compound's potential in preclinical and clinical settings, investigating its properties in materials science and nanotechnology, and examining its potential in agricultural and environmental applications.

XLogP3

2.2

Hydrogen Bond Acceptor Count

5

Exact Mass

367.18959167 g/mol

Monoisotopic Mass

367.18959167 g/mol

Heavy Atom Count

27

Dates

Last modified: 08-27-2023

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